Cas no 1361646-18-5 (3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361646-18-5
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4965953
• Update Time: 2025-05-26

3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-10-3-2-9(16-12(10)17(18)19)11-7(14)4-6(13)5-8(11)15/h2-5H,1H3
• InChI Key： FBYRQHAQHXPZTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C([N+](=O)[O-])N=1)OC)Cl)Cl

Computed Properties

• Exact Mass: 331.952225 g/mol
• Monoisotopic Mass: 331.952225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9
• Molecular Weight: 333.5

Additional information on 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine

Introduction to 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361646-18-5)

3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine, identified by its CAS number 1361646-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine, particularly the presence of a nitro group, a methoxy substituent, and a trichlorophenyl moiety, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The synthesis of 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine involves a multi-step process that typically begins with the functionalization of a pyridine core. The introduction of the nitro group at the 2-position and the methoxy group at the 3-position are critical steps that influence the compound's electronic properties and biological interactions. The trichlorophenyl group at the 6-position adds further complexity, enhancing the compound's lipophilicity and potentially its binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine has been investigated for its potential as a precursor in the development of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit pharmacological properties such as kinase inhibition or antimicrobial activity. For instance, pyridine derivatives have been extensively studied for their role in targeting protein kinases, which are key enzymes involved in various cellular signaling pathways. The nitro group in 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine can be further modified through reduction or other chemical transformations to yield amines or hydrazines, which are common pharmacophores in drug design.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their ability to enhance binding interactions with biological targets. The trichlorophenyl group in 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine is particularly noteworthy for its potential to improve drug-like properties such as solubility and metabolic stability. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups allows for fine-tuning of the compound's electronic distribution, which can be crucial for optimizing receptor binding affinity. These features make 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine a promising scaffold for structure-based drug design.

The agrochemical industry has also shown interest in 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine due to its potential as an intermediate in the synthesis of pesticides and herbicides. Halogenated pyridines are known to possess herbicidal activity by interfering with plant growth regulators or by disrupting essential metabolic pathways. The structural complexity of 3-Methoxy-2-nitro-6-(2,4,6-trichlorophenyl)pyridine suggests that it may exhibit selective toxicity toward weeds while minimizing harm to crops. Further research is needed to fully elucidate its agrochemical potential and to develop novel formulations that leverage its unique properties.

From a chemical biology perspective, 3-Methoxy-2-nitro-6-(2,